Cas no 1346691-56-2 (5-(3-Cyanophenyl)nicotinamide)

• Product Name: 5-(3-Cyanophenyl)nicotinamide
• CAS No: 1346691-56-2
• MF: C₁₃H₉N₃O
• MW: 223.230062246323
• CID: 1033647
• PubChem ID: 71303501
• Update Time: 2025-05-23

5-(3-Cyanophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(3-Cyanophenyl)nicotinamide
• 5-(3-Cyanophenyl)nicotimide
• 5-(3-cyanophenyl)pyridine-3-carboxamide
• 1346691-56-2
• DTXSID20744974

• Inchi： 1S/C13H9N3O/c14-6-9-2-1-3-10(4-9)11-5-12(13(15)17)8-16-7-11/h1-5,7-8H,(H2,15,17)
• InChI Key： MILLXBZKCRSTME-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CC(=C1)C1C=CC=C(C#N)C=1)N

Computed Properties

• Exact Mass: 223.074561919g/mol
• Monoisotopic Mass: 223.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Cyanophenyl)nicotinamide

5-(3-Cyanophenyl)nicotinamide: A Comprehensive Overview

The compound 5-(3-Cyanophenyl)nicotinamide, identified by the CAS number 1346691-56-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, a key component of the vitamin B3 family. The presence of the cyanophenyl group in its structure introduces unique electronic and structural properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of 5-(3-Cyanophenyl)nicotinamide in the field of pharmacology, particularly in drug design and development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively explored. For instance, researchers have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant activities, which could be leveraged in the creation of novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 5-(3-Cyanophenyl)nicotinamide has also found relevance in materials science. Its structural properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for solar cells and light-emitting diodes (LEDs). The cyanophenyl group contributes to its ability to absorb light efficiently, a critical factor in these applications.

The synthesis of 5-(3-Cyanophenyl)nicotinamide involves a series of well-established organic chemical reactions. Typically, the process begins with the preparation of nicotinic acid derivatives, followed by substitution reactions to introduce the cyanophenyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

From an environmental perspective, understanding the ecological impact of 5-(3-Cyanophenyl)nicotinamide is crucial. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation rates.

In conclusion, 5-(3-Cyanophenyl)nicotinamide, with its unique chemical structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in both scientific advancements and industrial innovations.